1-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine

• IUPAC Name: (E)-N,1-bis(1-methylbenzimidazol-2-yl)methanimine
• InChI: InChI=1S/C17H15N5/c1-21-14-9-5-3-7-12(14)19-16(21)11-18-17-20-13-8-4-6-10-15(13)22(17)2/h3-11H,1-2H3/b18-11+
• InChI Key: ONRVDQIKAHGWQI-WOJGMQOQSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C=NC3=NC4=CC=CC=C4N3C
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C=N/C3=NC4=CC=CC=C4N3C
• Molecular Formula: C17H15N5
• Molecular Weight: 289.33 g/mol

Description

1-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine, also known as MMBI, is a compound that has gained interest in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science.

Scientific Research Applications

1-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has shown promise as a potential anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells. In agriculture, this compound has been shown to have fungicidal and insecticidal properties, making it a potential alternative to traditional pesticides. In material science, this compound has been studied for its ability to act as a fluorescent probe, which could have applications in imaging and sensing.

Mechanism of Action

The mechanism of action of 1-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine is not fully understood, but studies have suggested that it may act by inhibiting the activity of enzymes involved in cell growth and proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and is well-tolerated in animal models. In addition to its anti-cancer and anti-fungal properties, this compound has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine in lab experiments is its low toxicity, which allows for higher concentrations to be used without adverse effects on cells or animals. However, this compound is a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several potential future directions for research on 1-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine. In medicine, further studies are needed to determine its efficacy as an anti-cancer agent and its potential applications in other diseases. In agriculture, more research is needed to determine its effectiveness as a pesticide and its potential impact on the environment. In material science, further studies are needed to explore its potential applications as a fluorescent probe and its properties as a material. Overall, this compound shows promise as a versatile compound with potential applications in various fields, and further research is needed to fully understand its properties and potential.

Synthesis Methods

1-methyl-N-[(1-methyl-1H-benzimidazol-2-yl)methylene]-1H-benzimidazol-2-amine can be synthesized using a two-step process involving the condensation of 2-aminomethylbenzimidazole with 2-carboxaldehyde-1-methylbenzimidazole, followed by the addition of methyl iodide. This method yields this compound as a yellow solid with a melting point of 222-224°C.